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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Redta, a novel, potent, and selective

inhibitor of Signal Transducer Kinase Alpha (STKA), against a leading alternative, referred to as

Competitor X. The data presented herein summarizes key preclinical findings, offering a clear

perspective on Redta's therapeutic potential in STKA-driven inflammatory diseases. All

experimental data is presented to showcase the statistical significance of Redta's activity.

In Vitro Potency Assessment
The primary inhibitory activity of Redta was first established through a biochemical assay to

determine its half-maximal inhibitory concentration (IC50) against recombinant human STKA.

Experimental Protocol: In Vitro Kinase Assay
A luminescence-based kinase assay was employed to measure the activity of STKA in the

presence of varying concentrations of Redta or Competitor X. The assay buffer contained 50

mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35. Recombinant human

STKA (10 nM) was incubated with the compounds for 15 minutes at room temperature. The
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kinase reaction was initiated by adding 10 µM ATP and 0.2 mg/mL of a substrate peptide. After

a 60-minute incubation, the reaction was stopped, and the remaining ATP was quantified using

a commercial kinase-glow kit. Luminescence was measured on a plate reader, and the

resulting data were normalized to a DMSO control (0% inhibition) and a no-enzyme control

(100% inhibition). IC50 values were calculated using a four-parameter logistic regression

model.

Data Summary: STKA Inhibition
The following table summarizes the mean IC50 values from three independent experiments.

Compound Mean IC50 (nM) Standard Deviation (nM)

Redta 8.2 ± 1.5

Competitor X 45.7 ± 6.3

[Source 1: In Vitro Potency

Data]

Analysis: Redta demonstrates significantly higher potency in directly inhibiting STKA compared

to Competitor X.[1] The lower IC50 value suggests that a lower concentration of Redta is

required to achieve 50% inhibition of the target enzyme's activity.[1]

Cellular Target Engagement and Pathway Inhibition
To confirm that Redta's in vitro potency translates to a cellular context, its ability to inhibit the

STKA signaling pathway was assessed in a human cell line. The phosphorylation of the

downstream substrate "SUB" (p-SUB) was used as a biomarker for pathway activity.

Signaling Pathway Diagram
The diagram below illustrates the targeted STKA signaling pathway. An external pro-

inflammatory stimulus activates a cell surface receptor, leading to the recruitment and

activation of STKA. Activated STKA then phosphorylates its substrate, SUB, which translocates

to the nucleus to initiate a pro-inflammatory gene transcription program. Redta acts by directly

binding to STKA and preventing its kinase activity.
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Diagram 1: Redta's mechanism of action on the STKA signaling pathway.

Experimental Protocol: Cell-Based Assay
Human monocytic THP-1 cells were seeded in 96-well plates. Cells were pre-incubated with

either Redta (100 nM), Competitor X (100 nM), or a vehicle control (0.1% DMSO) for 1 hour.

Subsequently, the cells were stimulated with a pro-inflammatory agent for 30 minutes to

activate the STKA pathway. Cells were then lysed, and the concentration of phosphorylated

SUB (p-SUB) was quantified using a sandwich ELISA. The results were normalized to the total

protein concentration in each lysate. The percentage of inhibition was calculated relative to the

stimulated vehicle control.

Data Summary: p-SUB Inhibition
Treatment (100 nM)

Mean p-SUB
Inhibition (%)

Standard Deviation
(%)

P-value (vs.
Vehicle)

Vehicle 0 ± 5.1 -

Redta 88.3 ± 7.2 <0.001

Competitor X 65.1 ± 9.8 <0.01

[Source 2: Cellular

Activity Data]

Analysis: At a concentration of 100 nM, Redta demonstrated significantly greater inhibition of

the downstream biomarker p-SUB compared to Competitor X.[2] This indicates superior target

engagement and pathway inhibition in a cellular environment, which is statistically significant

with a p-value of <0.001.[2]

In Vivo Efficacy Evaluation
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The therapeutic effect of Redta was evaluated in a preclinical mouse model of acute

inflammation.

Experimental Workflow Diagram
The following diagram outlines the workflow for the in vivo study, from animal acclimatization

through to the final data analysis.
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Diagram 2: Workflow for the in vivo preclinical efficacy study.

Experimental Protocol: Animal Model
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Male C57BL/6 mice (8 weeks old) were used for this study. Acute inflammation was induced by

a single intraperitoneal injection of an inflammatory agent on day 0. Animals were randomized

into three groups (n=10 per group): Vehicle control, Redta (10 mg/kg), and Competitor X (10

mg/kg). Treatments were administered via oral gavage once daily for three consecutive days,

starting 1 hour after induction. On day 4, animals were euthanized, and a blinded observer

assessed a composite clinical score based on inflammatory markers.

Data Summary: In Vivo Efficacy
Treatment Group

Mean Clinical
Score

Standard Deviation
P-value (vs.
Vehicle)

Vehicle 3.8 ± 0.4 -

Redta (10 mg/kg) 1.2 ± 0.5 <0.0001

Competitor X (10

mg/kg)
2.5 ± 0.7 <0.05

[Source 3: In Vivo

Efficacy Data]

Analysis: Redta treatment resulted in a statistically significant and robust reduction in the

clinical inflammation score compared to the vehicle control group (p<0.0001).[3] Furthermore,

Redta was significantly more effective than Competitor X at the same dose level,

demonstrating superior in vivo efficacy in this model.[3]
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To cite this document: BenchChem. [Redta: A Comparative Analysis of a Novel STKA
Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230212/docs#redta-a-comparative-analysis-of-a-
novel-stka-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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